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Compound of Interest

Compound Name:
(2,6-Difluoro-3-

iodophenyl)trimethylsilane

CAS No.: 746630-31-9

Cat. No.: B6321445

Get Quote

Executive Summary
(2,6-Difluoro-3-iodophenyl)trimethylsilane is a specialized organosilicon intermediate used

primarily in cross-coupling reactions (e.g., Hiyama coupling) and medicinal chemistry. Unlike

highly reactive chlorosilanes, this aryl-silane exhibits relative stability under ambient conditions

but possesses unique disposal requirements due to its poly-halogenated nature

(Fluorine/Iodine) and organosilicon framework.

Core Disposal Directive: This compound must be classified and disposed of as Halogenated

Organic Solvent Waste. It is strictly prohibited to dispose of this material via drain, trash, or

evaporation.

Chemical Identification & Hazard Characterization
Before handling, verify the material identity and associated risks.[1]
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Parameter Specification

Chemical Name (2,6-Difluoro-3-iodophenyl)trimethylsilane

Structure
Aryl ring substituted with 2 Fluorines, 1 Iodine,

and a Trimethylsilyl group

Physical State Liquid (Colorless to pale yellow)

Primary Hazards
Irritant (Skin/Eye), Combustible Liquid (Class

IIIA/IIIB est.)

Reactivity

Stable to water/air (unlike silyl chlorides).

Cleaved by strong acids/bases or fluoride

sources.

Incompatibility
Strong oxidizers, strong acids, fluoride salts

(e.g., TBAF).

Critical Hazard Assessment
Halogen Load: The presence of Iodine and Fluorine necessitates segregation from non-

halogenated solvents to prevent corrosion in standard incineration lines and to meet

EPA/RCRA specific incineration requirements.

Silica Formation: Upon incineration, silicon-containing compounds generate silicon dioxide (

) ash, which can foul catalytic oxidizers. High-volume waste streams must be flagged as
"Silicon-Containing."

Waste Classification & Segregation
Proper segregation is the single most effective safety measure in chemical disposal.

RCRA/EPA Classification (US)
D001 (Ignitable): If flash point is

(Treat as ignitable to be safe).
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Halogenated Organic: Must be separated from non-halogenated waste (e.g., acetone,

ethanol).

Segregation Protocol
DO NOT MIX WITH: Oxidizing acids (Nitric, Perchloric), aqueous waste, or non-halogenated

solvents (unless the facility allows commingled organic waste).

CONTAINER: High-density polyethylene (HDPE) or glass. Avoid metal containers if long-

term storage is expected due to potential slow hydrolysis and acid generation.

Step-by-Step Disposal Procedures
Scenario A: Routine Disposal (Stock & Reaction Waste)
Objective: Safe transfer of liquid waste to central accumulation.

Preparation:

Don PPE: Nitrile gloves (double gloved recommended for organo-iodides), safety goggles,

and flame-resistant lab coat.

Work inside a fume hood.[2]

Container Selection:

Select a waste container labeled "Hazardous Waste - Halogenated Organic."

Ensure the container is compatible (HDPE or Glass).

Transfer:

Pour the silane liquid directly into the container using a funnel to prevent spillage.

Rinse: Rinse the empty stock bottle 3 times with a compatible solvent (e.g.,

Dichloromethane or Ethyl Acetate). Add these rinses to the same waste container.

Labeling:
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List all constituents: "(2,6-Difluoro-3-iodophenyl)trimethylsilane, Dichloromethane

(rinse)."

Check the box for "Halogenated."

Add a specific tag: "Contains Organosilanes" (This alerts the waste vendor to potential ash

formation).

Scenario B: Hydrolysis/Spill Cleanup
Objective: Managing spills or decontaminating glassware.

Spill Control:

Do not use water. Although this silane is relatively stable, water can spread the organic

layer.

Absorb with vermiculite, sand, or activated charcoal pads.

Collection:

Sweep absorbed material into a wide-mouth jar labeled "Solid Hazardous Waste -

Halogenated Debris."

Decontamination of Surface/Glassware:

Wipe the area with a solvent-soaked paper towel (Acetone or Hexane).

Dispose of the towel in the solid hazardous waste bin.

Note: If strong odors persist or "smoking" occurs (unlikely with this specific silane but

possible with impurities), neutralize with a dilute solution of Sodium Bicarbonate (

) before final cleaning.

Decision Logic & Workflow
The following diagram outlines the critical decision path for disposing of (2,6-Difluoro-3-
iodophenyl)trimethylsilane.
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Waste Generation:
(2,6-Difluoro-3-iodophenyl)trimethylsilane

Is the waste Liquid or Solid (Spill)?

Liquid Waste

Stock/Reaction

Solid/Absorbed Spill

Spill/Debris

Segregation:
Halogenated Organic Stream

Pack in Wide Mouth Jar

Container:
HDPE or Glass
(Avoid Metal)

Labeling:
'Halogenated Organic'

'Contains Organosilanes'

Final Disposal:
High-Temp Incineration

(Scrubber Required)

Click to download full resolution via product page

Caption: Operational workflow for the segregation and packaging of fluorinated aryl-silane

waste.

Regulatory & Compliance Reference
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When filling out waste manifests, use the following guidelines. Note that specific codes may

vary by state/country.

Regulatory Body Code/Classification Rationale

US EPA (RCRA) D001 (Ignitable)
Default for organic liquids with

low/unknown flashpoints.

US EPA (RCRA) F002 (Listed Solvent)

If mixed with listed

halogenated solvents (e.g.,

DCM).

DOT (Shipping) UN 1993 or UN 2924

Flammable Liquid, N.O.S.

(Organosilane) - Verify specific

flash point.[3]

Waste Stream Halogenated Organic
Presence of Fluorine (F) and

Iodine (I).

Special Note on Iodine
While Iodine is a halogen, some waste vendors require "Iodinated Waste" to be segregated

from Chloro/Fluoro waste due to the heaviness of the atom and specific scrubbing

requirements.

Action: Check with your facility's EHS officer if a separate "Iodine Stream" is required. If not,

standard Halogenated waste is acceptable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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